ethyl 4-[(4-nitrophenoxy)acetyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[2-(4-nitrophenoxy)acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C15H19N3O6/c1-2-23-15(20)17-9-7-16(8-10-17)14(19)11-24-13-5-3-12(4-6-13)18(21)22/h3-6H,2,7-11H2,1H3
• InChI Key: AEJAVXGKESTPNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)COC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H19N3O6
• Molecular Weight: 337.33 g/mol

Description

Ethyl 4-[(4-nitrophenoxy)acetyl]-1-piperazinecarboxylate, commonly known as ENPPI, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This molecule belongs to the piperazinecarboxylate family and has been shown to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

ENPPI exerts its effects by binding to specific receptors in the body, such as the dopamine receptor and the sigma-1 receptor. This binding leads to the activation of various signaling pathways, which in turn modulate cellular processes such as cell growth, apoptosis, and inflammation.
Biochemical and Physiological Effects:
ENPPI has been shown to exhibit a wide range of biochemical and physiological effects. In cancer cells, ENPPI inhibits cell growth and induces apoptosis, which is the programmed cell death of cancer cells. In the immune system, ENPPI modulates the activity of immune cells and reduces inflammation. In the brain, ENPPI exhibits neuroprotective effects and has been investigated for its potential use in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

ENPPI is a synthetic compound that can be easily synthesized in the laboratory. This makes it a valuable tool for researchers investigating its potential therapeutic applications. However, ENPPI has some limitations in terms of its solubility and stability, which can make it challenging to use in certain experiments.

Future Directions

There are several potential future directions for research on ENPPI. One area of interest is the development of ENPPI-based cancer therapies, which could be used to treat a wide range of cancer types. Additionally, ENPPI has been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the mechanisms underlying the effects of ENPPI and to develop effective therapies based on this molecule.
In conclusion, ENPPI is a synthetic compound that has been extensively studied for its potential therapeutic applications. It exhibits a wide range of biochemical and physiological effects and has been investigated for its potential use in cancer therapy, immunology, and neuroscience. While there are some limitations to its use in certain experiments, ENPPI remains a valuable tool for researchers investigating its potential therapeutic applications.

Synthesis Methods

ENPPI can be synthesized through a multi-step process that involves the reaction of piperazine with ethyl chloroacetate, followed by nitration and acetylation. The resulting compound is then purified through column chromatography to obtain pure ENPPI.

Scientific Research Applications

ENPPI has been investigated for its potential therapeutic applications in various fields, including cancer research, immunology, and neuroscience. Several studies have shown that ENPPI can inhibit the growth and proliferation of cancer cells, making it a promising candidate for cancer therapy. Additionally, ENPPI has been shown to modulate the immune system and exhibit neuroprotective effects.